Cas no 1805932-76-6 (3-Amino-2-chloro-4-(trifluoromethoxy)benzyl alcohol)

• Product Name: 3-Amino-2-chloro-4-(trifluoromethoxy)benzyl alcohol
• CAS No: 1805932-76-6
• MF: C₈H₇ClF₃NO₂
• MW: 241.594891786575
• CID: 4963402
• Update Time: 2025-05-19

3-Amino-2-chloro-4-(trifluoromethoxy)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-chloro-4-(trifluoromethoxy)benzyl alcohol

• Inchi： 1S/C8H7ClF3NO2/c9-6-4(3-14)1-2-5(7(6)13)15-8(10,11)12/h1-2,14H,3,13H2
• InChI Key： AFELMEZVXYYHML-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1CO)OC(F)(F)F)N

Computed Properties

• Exact Mass: 241.0117406 g/mol
• Monoisotopic Mass: 241.0117406 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.5
• Molecular Weight: 241.59

Additional information on 3-Amino-2-chloro-4-(trifluoromethoxy)benzyl alcohol

Professional Introduction to Compound with CAS No. 1805932-76-6 and Product Name: 3-Amino-2-chloro-4-(trifluoromethoxy)benzyl alcohol

3-Amino-2-chloro-4-(trifluoromethoxy)benzyl alcohol, identified by its CAS number 1805932-76-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of benzyl alcohols, which are widely recognized for their versatile applications in drug synthesis and bioconjugation processes. The structural features of this molecule, particularly the presence of an amino group, a chloro substituent, and a trifluoromethoxy group, make it a promising candidate for further exploration in the development of novel therapeutic agents.

The amino group at the 3-position of the benzene ring introduces a basic character to the molecule, which can be exploited for various chemical reactions such as coupling with carboxylic acids or activation for further functionalization. The chloro substituent at the 2-position adds reactivity, enabling nucleophilic substitution reactions that can be tailored for specific synthetic pathways. Additionally, the trifluoromethoxy group at the 4-position enhances lipophilicity and metabolic stability, which are critical factors in drug design. These structural elements collectively contribute to the compound's potential as a building block in medicinal chemistry.

In recent years, there has been a surge in research focused on developing small molecules with tailored biological activities. The benzyl alcohol moiety, in particular, has been extensively studied for its role in protein modification and as a precursor in the synthesis of more complex pharmacophores. The specific arrangement of functional groups in 3-Amino-2-chloro-4-(trifluoromethoxy)benzyl alcohol positions it as a valuable intermediate in the synthesis of kinase inhibitors, protease inhibitors, and other bioactive molecules. Current studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory and oncological pathways.

One of the most compelling aspects of this compound is its potential application in drug discovery programs targeting neurological disorders. The combination of an amino group and a trifluoromethoxy substituent has been shown to enhance binding affinity to specific protein targets, making it an attractive scaffold for designing next-generation therapeutics. For instance, preliminary computational studies have indicated that derivatives of 3-Amino-2-chloro-4-(trifluoromethoxy)benzyl alcohol could interact with receptors involved in modulating neurotransmitter release. This aligns with ongoing research efforts aimed at developing novel treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacokinetic properties. The presence of a trifluoromethoxy group in this molecule not only improves its lipophilicity but also confers resistance to metabolic degradation, thereby potentially increasing its bioavailability. This feature is particularly relevant in the context of oral medications, where sustained circulation is often desirable. Furthermore, fluorine atoms can influence electronic properties and binding interactions at the molecular level, making them indispensable in rational drug design.

From a synthetic chemistry perspective, 3-Amino-2-chloro-4-(trifluoromethoxy)benzyl alcohol offers a versatile platform for exploring novel synthetic routes. The chloro substituent can be readily displaced by various nucleophiles under controlled conditions, allowing for the introduction of diverse functional groups. This flexibility is crucial for generating libraries of compounds with distinct biological profiles. High-throughput screening (HTS) techniques combined with structure-activity relationship (SAR) studies have become indispensable tools in modern drug discovery, and compounds like this one serve as ideal candidates for such methodologies.

Recent advancements in biocatalysis have also opened new avenues for utilizing 3-Amino-2-chloro-4-(trifluoromethoxy)benzyl alcohol as a precursor in enzymatic transformations. Enzymes such as cytochrome P450 monooxygenases can be employed to introduce additional functional groups or modify existing ones with high selectivity. This approach not only streamlines synthetic processes but also minimizes unwanted byproducts, aligning with green chemistry principles. Such innovations are essential for reducing costs and improving sustainability in pharmaceutical manufacturing.

The compound's potential extends beyond traditional small-molecule drug development into areas such as polymer chemistry and material science. Benzyl alcohols are frequently used as crosslinking agents or monomers due to their ability to form stable covalent bonds under mild conditions. The unique substituents present in 3-Amino-2-chloro-4-(trifluoromethoxy)benzyl alcohol could impart novel properties to polymer matrices, making them suitable for applications ranging from biomedical implants to advanced coatings.

In conclusion,3-Amino-2-chloro-4-(trifluoromethoxy)benzyl alcohol (CAS No. 1805932-76-6) represents a multifaceted compound with significant potential across multiple domains of chemical research and application. Its structural attributes make it an excellent candidate for further exploration in drug discovery, particularly for targeting neurological and inflammatory diseases. As synthetic methodologies continue to evolve and interdisciplinary collaborations become more prevalent, compounds like this one are poised to play pivotal roles in shaping the future of medicinal chemistry.